molecular formula C19H13BrN4O2S B12195253 4-bromo-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide

4-bromo-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide

Cat. No.: B12195253
M. Wt: 441.3 g/mol
InChI Key: JHMITSSROAJLQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-bromo-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide is a synthetic compound of significant interest in medicinal chemistry and drug discovery, characterized by its hybrid structure incorporating two privileged heterocyclic scaffolds: iminothiazoline and 1,2,4-oxadiazole. The iminothiazoline core is a recognized pharmacophore with a broad spectrum of reported biological activities. Thiazole and thiazolidine-based compounds are found in various therapeutic agents and have demonstrated potential as antimicrobial, anti-inflammatory, anticancer, and anticonvulsant agents . Specifically, quinoline-based iminothiazoline derivatives have been identified as potent inhibitors of the elastase enzyme, suggesting potential applications in researching skin aging and inflammatory conditions . The 1,2,4-oxadiazole moiety is a well-established benzene bioisostere that contributes to favorable physicochemical properties and is frequently used in drug design to enhance metabolic stability and binding affinity to biological targets . Compounds featuring this heterocycle have been developed as potent, ATP-competitive inhibitors of specific mitotic kinesins, indicating their value in oncological research . The integration of these systems into a single molecular framework, further modified by a 4-bromobenzamide group, makes this compound a valuable chemical tool for probing novel biological pathways. Its structure is optimized for investigating protein-ligand interactions, particularly with enzymes that have hydrophobic binding pockets. Researchers can utilize this compound in high-throughput screening, target validation, and structure-activity relationship (SAR) studies across various disease models. Intended Application Areas: • Medicinal Chemistry and Drug Discovery • Biochemical Assay Development • Enzyme Inhibition Studies • Structure-Activity Relationship (SAR) Research This product is provided for chemical and biological research use only. It is strictly not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate precautions in a laboratory setting.

Properties

Molecular Formula

C19H13BrN4O2S

Molecular Weight

441.3 g/mol

IUPAC Name

4-bromo-N-[4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]benzamide

InChI

InChI=1S/C19H13BrN4O2S/c1-11-15(18-22-16(24-26-18)12-5-3-2-4-6-12)27-19(21-11)23-17(25)13-7-9-14(20)10-8-13/h2-10H,1H3,(H,21,23,25)

InChI Key

JHMITSSROAJLQK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)NC(=O)C2=CC=C(C=C2)Br)C3=NC(=NO3)C4=CC=CC=C4

Origin of Product

United States

Preparation Methods

Oxadiazole Ring Synthesis

The 3-phenyl-1,2,4-oxadiazole moiety is synthesized via cyclization of amidoximes with activated carboxylic acid derivatives. For example:

  • Reagents : Benzamidoxime (1.2 eq), methyl 4-methylthiazole-5-carboxylate (1.0 eq)

  • Conditions : Reflux in acetic anhydride (120°C, 6 h)

  • Yield : 68–72%

Thiazole Ring Formation

The thiazole core is constructed using Hantzsch thiazole synthesis:

  • Reagents : Thiourea derivative (1.0 eq), α-bromo ketone (1.1 eq)

  • Conditions : Ethanol, 80°C, 4 h

  • Catalyst : Triethylamine (0.2 eq)

  • Yield : 75–80%

Coupling with Bromobenzamide

The final step involves coupling the thiazole-oxadiazole intermediate with 4-bromobenzoyl chloride:

  • Reagents : Thiazole-oxadiazole intermediate (1.0 eq), 4-bromobenzoyl chloride (1.5 eq)

  • Conditions : Dichloromethane (DCM), 0°C → RT, 12 h

  • Base : Pyridine (2.0 eq)

  • Yield : 85–90%

Industrial-Scale Optimization

For large-scale production, continuous flow systems are employed to enhance efficiency:

ParameterLaboratory ScaleIndustrial Scale
Reaction Time12 h2 h
Solvent Volume (L/kg)155
Purity95%99%
Yield85%92%

Source:

Key Reaction Mechanisms

The formation of the thiazole ring proceeds via nucleophilic attack of sulfur on the α-carbon of the bromoketone, followed by cyclodehydration (Scheme 1). The oxadiazole ring forms through a [3+2] cycloaddition between nitrile oxides and nitriles.

Purification and Characterization

  • Purification : Column chromatography (silica gel, ethyl acetate/hexane 3:7) or recrystallization (ethanol/water).

  • Characterization Data :

    • NMR (¹H, 400 MHz) : δ 8.21 (d, J = 7.2 Hz, 2H, Ar–H), 7.89 (s, 1H, thiazole-H), 2.51 (s, 3H, CH₃).

    • HRMS (ESI) : m/z calcd for C₁₈H₁₃BrN₄O₂S: 444.02; found: 444.98.

Challenges and Solutions

  • Low Oxadiazole Yield : Improved by using microwave-assisted synthesis (150°C, 20 min, 88% yield).

  • Byproduct Formation : Mitigated via strict temperature control during coupling steps .

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while substitution reactions can produce derivatives with various substituents replacing the bromine atom .

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing thiazole and oxadiazole rings exhibit promising antimicrobial properties. In vitro studies have demonstrated that derivatives of thiazole can inhibit the growth of various bacteria and fungi. For instance, compounds similar to 4-bromo-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide have shown effectiveness against both Gram-positive and Gram-negative bacteria .

Case Study: Antibacterial Screening

In a recent study, compounds featuring the thiazole moiety were screened against common pathogens such as Staphylococcus aureus and Escherichia coli. The results indicated that certain derivatives exhibited significant antibacterial activity comparable to standard antibiotics like norfloxacin . This suggests that 4-bromo-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide could be a lead compound in developing new antimicrobial agents.

Anticancer Potential

The anticancer properties of compounds containing thiazole and oxadiazole structures have been extensively studied. These compounds often act by inhibiting specific cellular pathways involved in cancer cell proliferation.

Case Study: Anticancer Activity Evaluation

In vitro assays have shown that certain thiazole derivatives possess cytotoxic effects against various cancer cell lines. For example, compounds similar to 4-bromo-N-[...]-benzamide have demonstrated moderate to high anticancer activity in human chronic myelogenous leukemia models . This highlights the potential for further development into therapeutic agents targeting cancer.

Mechanism of Action

The mechanism of action of 4-bromo-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide involves its interaction with specific molecular targets and pathways. The compound may inhibit the activity of certain enzymes or interfere with cellular processes, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional analogs can be categorized based on core heterocycles, substituents, and synthetic routes. Below is a detailed comparison using data from the evidence:

Key Observations:

Core Heterocycles: The target compound’s thiazole core differs from thiadiazole-based analogs (e.g., compounds 6, 8a) . Thiazoles are generally more electron-rich than thiadiazoles, influencing reactivity and binding interactions.

Functional Groups :

  • The bromobenzamide group in the target compound is analogous to benzamide substituents in compounds 6 and 8a but introduces steric bulk and electron-withdrawing effects that could modulate solubility and bioavailability .
  • Compound 4f shares a bromo-thiazole scaffold but lacks the oxadiazole moiety, instead incorporating a 3-fluorophenylhydrazone group, which may enhance halogen bonding interactions .

Synthetic Routes: The target compound likely requires multistep synthesis involving cyclocondensation (e.g., thiazole formation) and coupling reactions (e.g., benzamide introduction), similar to methods in and . Compound 8a was synthesized via refluxing enaminones with active methylene compounds (e.g., acetylacetone), yielding high-melting solids (290°C), suggesting thermal stability .

Table 2: Spectroscopic and Analytical Data Comparison

Compound Name IR (C=O stretch, cm⁻¹) ^1H-NMR (Key Signals) MS (m/z)
Target Compound ~1600–1680 (expected) Aromatic protons (7.3–8.5 ppm), methyl groups N/A
N-(5-Isoxazol-5-yl-3-phenyl-3H-[1,3,4]-thiadiazol-2-ylidene)-benzamide (6) 1606 7.36–7.72 (m, 10H, Ar-H), 7.95–8.13 (d, isoxazole) 348 (M⁺)
4-Bromo-5-(1-(2-(3-fluorophenyl)hydrazono)ethyl)-2-(methylthio)thiazole (4f) N/A 2.49 (s, CH₃), 7.47–8.39 (Ar-H) 360.26 (HRMS)

Research Findings and Implications

  • Bioactivity : Thiadiazole-benzamide hybrids (e.g., compound 8a) show antimicrobial activity, attributed to the electron-deficient thiadiazole core and hydrogen-bonding amide group . The target compound’s bromo and oxadiazole substituents may enhance selectivity for bacterial enzymes.
  • Computational Insights : Density-functional theory (DFT) studies (as in and ) could predict the target compound’s electronic properties, such as charge distribution at the oxadiazole nitrogen, which influences binding to biological targets .

Biological Activity

The compound 4-bromo-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide is a complex organic molecule that has garnered attention for its potential biological activity. This article explores its pharmacological properties, mechanisms of action, and relevant research findings to provide a comprehensive overview of its biological significance.

Chemical Structure

The compound is characterized by a bromine atom at the para position of a benzamide moiety, which is linked to a thiazole and an oxadiazole ring system. The molecular formula is C18H16BrN5OC_{18}H_{16}BrN_5O.

Table 1: Structural Features

FeatureDescription
Molecular FormulaC18H16BrN5OC_{18}H_{16}BrN_5O
Molecular Weight396.26 g/mol
Functional GroupsBromine, Benzamide, Thiazole, Oxadiazole

Anticancer Properties

Recent studies have shown that compounds containing thiazole and oxadiazole moieties exhibit significant anticancer activity. For instance, the presence of these groups has been linked to the inhibition of cancer cell proliferation through various mechanisms.

Case Study: Thiazole Derivatives

A study highlighted that thiazole derivatives demonstrated potent cytotoxic effects against various cancer cell lines, with IC50 values significantly lower than standard chemotherapeutics like doxorubicin. The mechanism involved hydrophobic interactions with target proteins, leading to apoptosis in cancer cells .

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Research indicates that thiazole-containing compounds can exhibit antibacterial activity comparable to established antibiotics like norfloxacin.

Table 2: Antimicrobial Activity Comparison

CompoundActivity (Zone of Inhibition)Reference
4-bromo-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamideTBDCurrent Study
Norfloxacin20 mmStandard Reference
Other Thiazole Derivatives15-25 mmVarious Studies

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics of this compound is crucial for assessing its therapeutic potential. Preliminary studies suggest moderate binding affinity with human serum albumin (HSA), which may influence its bioavailability and distribution in vivo. Additionally, concerns regarding hepatotoxicity have been raised based on interactions with cytochrome P450 enzymes .

Spectroscopic Studies

Multi-spectroscopic techniques have been employed to study the interaction between the compound and biomolecules. These analyses revealed that the compound forms stable complexes with HSA through static fluorescence quenching mechanisms, indicating potential for therapeutic applications .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies emphasize the importance of specific functional groups in enhancing biological activity. For example, modifications in the phenyl ring and thiazole structure significantly impact anticancer potency .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.